Cas no 7237-40-3 (8-(6,8-dihydroxy-1,8a-dimethyl-4-oxodecahydronaphthalen-2-yl)-6a-hydroxy-3,11-dimethyl-7-oxododecahydro-2H-pyrido[1,2-b]isoquinolinium)

• Product Name: 8-(6,8-dihydroxy-1,8a-dimethyl-4-oxodecahydronaphthalen-2-yl)-6a-hydroxy-3,11-dimethyl-7-oxododecahydro-2H-pyrido[1,2-b]isoquinolinium
• CAS No: 7237-40-3
• MF: C₂₇H₄₄NO₅
• MW: 462.641968727112
• CID: 1758661
• PubChem ID: 5254792
• Update Time: 2025-04-21

8-(6,8-dihydroxy-1,8a-dimethyl-4-oxodecahydronaphthalen-2-yl)-6a-hydroxy-3,11-dimethyl-7-oxododecahydro-2H-pyrido[1,2-b]isoquinolinium Chemical and Physical Properties

Names and Identifiers

• 8-(6,8-dihydroxy-1,8a-dimethyl-4-oxodecahydronaphthalen-2-yl)-6a-hydroxy-3,11-dimethyl-7-oxododecahydro-2H-pyrido[1,2-b]isoquinolinium
• 8-(6,8-dihydroxy-1,8a-dimethyl-4-oxo-1,2,3,4a,5,6,7,8-octahydronaphthalen-2-yl)-6a-hydroxy-3,11-dimethyl-1,2,3,4,5,6,8,9,10,10a,11,11a-dodecahydrobenzo[b]quinolizin-5-ium-7-one
• DTXSID20413572
• 7237-40-3

• Inchi： 1S/C27H43NO5/c1-14-5-8-22-15(2)20-7-6-18(25(32)27(20,33)13-28(22)12-14)19-11-23(30)21-9-17(29)10-24(31)26(21,4)16(19)3/h14-22,24,29,31,33H,5-13H2,1-4H3/p+1
• InChI Key： CAYTXXZHQCANJX-UHFFFAOYSA-O
• SMILES： OC12C(C(CCC1C(C)C1CCC(C)C[NH+]1C2)C1CC(C2CC(CC(C2(C)C1C)O)O)=O)=O

Computed Properties

• Exact Mass: 462.32212
• Monoisotopic Mass: 462.32194850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Boiling Point: 627.6°C at 760 mmHg
• Flash Point: 333.3°C
• PSA: 99.27